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Compound of Interest

Compound Name: AxI-IN-8

Cat. No.: B12398228

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of a
stock solution of the AxI tyrosine kinase inhibitor, AxI-IN-8, in dimethyl sulfoxide (DMSO).
Adherence to this protocol is crucial for maintaining the integrity and activity of the compound
for reproducible experimental results.

Introduction

AxI-IN-8 is a potent and selective small molecule inhibitor of the Axl receptor tyrosine kinase, a
member of the TAM (Tyro3, Axl, Mer) family. Axl signaling pathways are implicated in various
cellular processes, including cell survival, proliferation, migration, and invasion. Dysregulation
of Axl signaling is associated with cancer progression and drug resistance, making it a key
target in oncological research and drug development. Accurate and consistent preparation of
AXxI-IN-8 stock solutions is the first critical step for in vitro and in vivo studies investigating its
therapeutic potential.

AXxI-IN-8 Chemical Properties

A summary of the key chemical properties of AxI-IN-8 is provided in the table below. This
information is essential for accurate calculation of stock solution concentrations.
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Property

Value

Molecular Formula

C31H29FN6O3

Molecular Weight 552.6 g/mol [1]

CAS Number 2231424-62-5[1]

Purity >98% (or as specified by the supplier)
Appearance Crystalline solid (or as specified by the supplier)

Solubility in DMSO

While a specific value is not readily available,
based on similar compounds, a concentration of
at least 10 mM (approximately 5.53 mg/mL) is
expected to be achievable. Sonication and

gentle warming may be required.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Axl signaling pathway and the experimental workflow for

preparing the AxI-IN-8 stock solution.
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Add appropriate volume
of anhydrous DMSO

l

Dissolve completely
(Vortex, Sonicate, Warm if needed)

l

Aliquot into cryovials

l

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398228#how-to-prepare-axl-in-8-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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